Cas no 1696186-87-4 (5-Bromo-4-propoxypyridin-3-amine)

• Product Name: 5-Bromo-4-propoxypyridin-3-amine
• CAS No: 1696186-87-4
• MF: C₈H₁₁BrN₂O
• MW: 231.089740991592
• CID: 5746144
• PubChem ID: 103518752
• Update Time: 2025-07-20

5-Bromo-4-propoxypyridin-3-amine Chemical and Physical Properties

Names and Identifiers

• 1696186-87-4
• 5-Bromo-4-propoxypyridin-3-amine
• EN300-1295911
• 3-Pyridinamine, 5-bromo-4-propoxy-

• Inchi： 1S/C8H11BrN2O/c1-2-3-12-8-6(9)4-11-5-7(8)10/h4-5H,2-3,10H2,1H3
• InChI Key： QNMYGBLLZNXXNE-UHFFFAOYSA-N
• SMILES： BrC1=CN=CC(=C1OCCC)N

Computed Properties

• Exact Mass: 230.00548g/mol
• Monoisotopic Mass: 230.00548g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 134
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 48.1Ų

Experimental Properties

• Density: 1.461±0.06 g/cm3(Predicted)
• Boiling Point: 326.7±37.0 °C(Predicted)
• pka: 5.25±0.28(Predicted)